Cas no 246158-59-8 ((2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine)

• Product Name: (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine
• CAS No: 246158-59-8
• MF: C₂₁H₃₁O₂P
• MW: 346.443407297134
• CID: 246010
• PubChem ID: 10665273
• Update Time: 2025-11-06

(2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine Chemical and Physical Properties

Names and Identifiers

• (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine
• 2-(2-Dicyclohexylphosphinophenyl)-1,3-dioxolane
• Phosphine,dicyclohexyl[2-(1,3-dioxolan-2-yl)phenyl]-
• 2-(2'-dicyclohexylphosphinophenyl)-1,3-dioxolane
• 655406_ALDRICH
• ACMC-20aoqw
• CTK4F4037
• Dicyclohexyl(2-(1,3-dioxolan-2-yl)phenyl)phosphine
• 2-(2-Dicyclohexylphosphinophenyl)-1 3-d&
• CS-W009821
• SCHEMBL12034393
• Dicyclohexyl-[2-(1,3-dioxolan-2-yl)phenyl]phosphane
• 2-(2-Dicyclohexylphosphinophenyl)-1,3-dioxolane, 97%
• 246158-59-8
• Phosphine, dicyclohexyl[2-(1,3-dioxolan-2-yl)phenyl]-
• AKOS016000531
• DTXSID10443247
• J-015591
• dicyclohexyl-[2-(1, 3-dioxolan-2-yl)phenyl]phosphane

• MDL： MFCD07784367
• Inchi： 1S/C21H31O2P/c1-3-9-17(10-4-1)24(18-11-5-2-6-12-18)20-14-8-7-13-19(20)21-22-15-16-23-21/h7-8,13-14,17-18,21H,1-6,9-12,15-16H2
• InChI Key： DIFRDTMQEINUSG-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1OCCO1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 346.20633
• Monoisotopic Mass: 346.20616723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Melting Point: 82-85 °C(lit.)
• Solubility: Insuluble (5.9E-4 g/L) (25 ºC),
• PSA: 18.46
• LogP: 5.50460

(2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine

Comprehensive Overview of (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine (CAS No. 246158-59-8)

(2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine (CAS No. 246158-59-8) is a specialized organophosphorus compound widely recognized for its role in catalytic applications and asymmetric synthesis. This compound features a unique dicyclohexylphosphine group attached to a 1,3-dioxolane-functionalized phenyl ring, making it a valuable ligand in transition metal catalysis. Researchers and industries increasingly seek this compound due to its ability to enhance reaction efficiency and stereoselectivity in complex organic transformations.

The growing demand for high-performance ligands in pharmaceutical intermediates and fine chemical synthesis has spotlighted CAS No. 246158-59-8. Its structural versatility allows it to participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are critical for constructing C-C bonds in drug discovery. Recent studies highlight its compatibility with palladium and rhodium catalysts, addressing common challenges like catalyst deactivation and byproduct formation.

From an SEO perspective, users frequently search for terms like "dicyclohexylphosphine derivatives", "1,3-dioxolane ligands", and "CAS 246158-59-8 applications". These queries reflect the compound’s relevance in green chemistry and sustainable catalysis, aligning with global trends toward eco-friendly synthesis. Additionally, its stability under ambient conditions and compatibility with air-sensitive reactions make it a preferred choice for labs focusing on inert atmosphere techniques.

Innovations in chiral auxiliaries and ligand design further underscore the importance of (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine. Its electron-rich phosphine moiety facilitates rate acceleration in enantioselective hydrogenation, a key step in producing optically active compounds. This aligns with industry demands for cost-effective chiral catalysts, as evidenced by patent filings and academic publications.

Handling and storage recommendations for CAS No. 246158-59-8 emphasize moisture-sensitive protocols and argon-filled gloveboxes to preserve its reactivity. Suppliers often provide technical datasheets detailing purity benchmarks (>98%) and analytical methods (e.g., NMR, HPLC), catering to quality-conscious buyers. The compound’s molecular weight (383.48 g/mol) and solubility in aprotic solvents (e.g., THF, dichloromethane) are frequently cited in procurement inquiries.

In summary, (2-(1,3-Dioxolan-2-yl)phenyl)dicyclohexylphosphine bridges academic research and industrial applications, driven by its multifunctional ligand properties. As catalysis science evolves, this compound remains pivotal for advancing efficient synthetic methodologies while meeting sustainability goals.